Cas no 896365-36-9 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide
• CAS No: 896365-36-9
• MF: C₁₆H₁₂Cl₂N₂O₃S₃
• MW: 447.379077911377
• CID: 5485582
• Update Time: 2025-05-21

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-3-ethylsulfonylbenzamide
• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C16H12Cl2N2O3S3/c1-2-26(22,23)10-5-3-4-9(6-10)15(21)20-16-19-12(8-24-16)11-7-13(17)25-14(11)18/h3-8H,2H2,1H3,(H,19,20,21)
• InChI Key： KRXKHQRCJGHWSJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=C(Cl)SC=2Cl)=CS1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide

N-4-(2,5-Dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide: A Comprehensive Overview

N-4-(2,5-Dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide, with the CAS number 896365-36-9, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a benzamide backbone, a thiophene ring, and a thiazole moiety. The presence of these functional groups endows the compound with versatile chemical properties, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzamide derivative. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of microwave-assisted synthesis and catalytic systems has been particularly effective in streamlining the production process. These developments are highlighted in a study published in Journal of Organic Chemistry, where researchers demonstrated a novel approach to synthesizing similar compounds with high efficiency.

One of the most intriguing aspects of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide is its potential application in drug development. The compound exhibits significant bioactivity against various enzymes and receptors, making it a valuable tool in medicinal chemistry research. For instance, studies have shown that this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Furthermore, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders.

The structural complexity of this compound also makes it an interesting subject for materials science research. Its unique electronic properties and thermal stability make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent research published in Nature Materials explored the use of similar compounds in flexible electronics, demonstrating their potential for next-generation technologies.

In terms of environmental impact, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide has been shown to degrade under specific conditions, reducing its persistence in natural ecosystems. However, further studies are required to fully understand its environmental fate and potential risks to aquatic life.

From a safety standpoint, this compound exhibits low acute toxicity when administered at moderate doses. However, long-term exposure studies are necessary to assess its potential chronic effects on human health and the environment.

In conclusion, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3-(ethanesulfonyl)benzamide, with CAS number 896365- strong>-< strong> strong>-< strong> strong>, represents a fascinating intersection of organic chemistry and applied sciences.